Cas no 23783-57-5 (3H-2-Benzopyran-3-one)

• Product Name: 3H-2-Benzopyran-3-one
• CAS No: 23783-57-5
• MF: C₉H₆O₂
• MW: 146.14274263382
• CID: 1415450
• PubChem ID: 12339760
• Update Time: 2025-04-20

3H-2-Benzopyran-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-2-Benzopyran-3-one
• isochromen-3-one
• 3H-isochromen-3-one
• SCHEMBL241503
• 23783-57-5
• 2-benzopyran-3-one
• DTXSID50491823

• Inchi： 1S/C9H6O2/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-6H
• InChI Key： MKHHKAFWMAYADE-UHFFFAOYSA-N
• SMILES： O1C(C=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 146.03678
• Monoisotopic Mass: 146.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans